Cas no 1246817-83-3 ((S)-Carisbamate-13C,15N,d2)

• Product Name: (S)-Carisbamate-13C,15N,d2
• CAS No: 1246817-83-3
• MF: C₈₁₃CH₈D₂Cl₁₅NO₃
• MW: 220
• CID: 4551697
• Update Time: 2025-05-20

(S)-Carisbamate-13C,15N,d2 Chemical and Physical Properties

Names and Identifiers

• (S)-Carisbamate
• (S)-Carisbamate-13C,15N,d2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (S)-Carisbamate-13C,15N,d2

(S)-Carisbamate-13C,15N,d2: A Comprehensive Overview

The compound with CAS No. 1246817-83-3, commonly referred to as (S)-Carisbamate-13C,15N,d2, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and isotopic labeling. This compound is a derivative of carisbamate, a known anti-inflammatory agent, with specific isotopic substitutions that make it invaluable for advanced analytical studies. The 13C, 15N, and d2 designations indicate the presence of carbon-13, nitrogen-15, and deuterium isotopes, respectively, which are strategically incorporated to enhance its utility in research settings.

Recent advancements in isotopic labeling techniques have underscored the importance of compounds like (S)-Carisbamate-13C,15N,d2 in understanding molecular interactions and metabolic pathways. By utilizing stable isotopes such as 13C and 15N, researchers can track the compound's behavior within biological systems with unprecedented precision. This is particularly beneficial in pharmacokinetic studies, where the absorption, distribution, metabolism, and excretion (ADME) of drugs are analyzed. The inclusion of d2 further enhances the compound's stability and detectability, making it an ideal tool for high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of (S)-Carisbamate-13C,15N,d2 involves a multi-step process that requires meticulous control over isotopic purity and stereochemical integrity. The chiral center at the S configuration ensures that the compound retains its pharmacological activity while providing a distinct stereochemical profile for analytical purposes. Recent studies have demonstrated that this compound exhibits similar anti-inflammatory properties to its non-isotopically labeled counterpart, making it a valuable reference standard in comparative studies.

In terms of applications, (S)-Carisbamate-13C,15N,d2 has found extensive use in drug development pipelines. Its ability to serve as an internal standard in bioanalytical assays has significantly improved the accuracy and reproducibility of pharmacokinetic data. Moreover, the compound's isotopic composition allows for the differentiation between endogenous and exogenous compounds in complex biological matrices, which is critical for regulatory compliance and clinical trial outcomes.

Emerging research has also explored the potential of (S)-Carisbamate-13C,15N,d2 in metabolomics studies. By leveraging its unique isotopic signature, scientists can map metabolic networks with greater sensitivity and specificity. This has led to novel insights into the mechanisms underlying inflammatory diseases and has paved the way for the development of more targeted therapeutic interventions.

From a manufacturing standpoint, the production of (S)-Carisbamate-13C,15N,d2 adheres to stringent quality control measures to ensure consistency and reliability. The compound is typically supplied as a lyophilized powder or solution, depending on its intended application. Its stability under various storage conditions has been thoroughly characterized, ensuring that researchers can rely on its performance across diverse experimental setups.

In conclusion, (S)-Carisbamate-13C,15N,d2 (CAS No. 1246817-83-3) represents a cutting-edge tool in modern chemical research. Its unique combination of isotopic substitutions and chiral properties makes it an indispensable asset for advancing our understanding of drug behavior and metabolic processes. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of pharmaceutical science.